Cas no 10520-98-6 ((E)-N-(benzenesulfonyl)benzenecarboimidothioic acid)

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid structure
10520-98-6 structure
Product Name:(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
CAS No:10520-98-6
MF:C13H11NO2S2
MW:277.36194062233
CID:225687
PubChem ID:766158
Update Time:2025-04-19

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-(phenylsulfonyl)-
    • N-(benzenesulfonyl)benzenecarbothioamide
    • AC1LG6YY
    • Benzolsulfonylthiobenzamid
    • F0898-0127
    • HMS2780H21
    • N-benzenesulfonyl-thiobenzamide
    • N-Benzolsulfonyl-thiobenzamid
    • N-Phenylsulfonyl-thiobenzamid
    • NSC144072
    • Oprea1_633245
    • Thiobenzoesaeure-benzolsulfonylamid
    • (E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
    • (E)-N-(phenylsulfonyl)benzimidothioic acid
    • N-(phenylsulfonyl)benzenecarbothioamide
    • SMR000473156
    • AKOS003608960
    • DTXSID40354195
    • CHEMBL1725647
    • SR-01000394448
    • NSC-144072
    • EU-0067502
    • AKOS001574351
    • MLS001143321
    • SR-01000394448-1
    • 10520-98-6
    • Inchi: 1S/C13H11NO2S2/c15-18(16,12-9-5-2-6-10-12)14-13(17)11-7-3-1-4-8-11/h1-10H,(H,14,17)
    • InChI Key: NHRGJCJTJXYGDA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(C1C=CC=CC=1)=S)(=O)=O

Computed Properties

  • Exact Mass: 277.02323
  • Monoisotopic Mass: 277.02312094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 46.17
  • LogP: 3.81230

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0898-0127-2μmol
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0898-0127-5μmol
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0898-0127-10μmol
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0898-0127-20μmol
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0898-0127-1mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0898-0127-2mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0898-0127-3mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0898-0127-4mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0898-0127-5mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0898-0127-10mg
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
10520-98-6 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.